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Compound of Interest

Compound Name: Vitexin-2"-O-rhamnoside

Cat. No.: B15609601 Get Quote

Vitexin-2"-O-rhamnoside: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical, chemical, and biological

properties of Vitexin-2"-O-rhamnoside, a flavonoid glycoside with significant therapeutic

potential. The information is curated for researchers, scientists, and professionals involved in

drug development and natural product chemistry.

Physicochemical Properties
Vitexin-2"-O-rhamnoside is a flavonoid glycoside characterized by an apigenin core structure

linked to a glucose and a rhamnose sugar moiety.
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Property Value Source(s)

Appearance
Solid, white to yellow or yellow

crystalline powder.
[1](2--INVALID-LINK--

Melting Point 215°C [3](--INVALID-LINK--)

Boiling Point (Predicted) 898.8 ± 65.0 °C [4](--INVALID-LINK--)

Density (Predicted) 1.74 ± 0.1 g/cm³ [4](--INVALID-LINK--)

Chemical and Spectroscopic Properties
Property Value Source(s)

Molecular Formula C₂₇H₃₀O₁₄

[5](6--INVALID-LINK--,--

INVALID-LINK--,--INVALID-

LINK--

Molecular Weight 578.52 g/mol

[1](--INVALID-LINK----

INVALID-LINK--,--INVALID-

LINK--

CAS Number 64820-99-1

[1](--INVALID-LINK----

INVALID-LINK--,--INVALID-

LINK--

¹H NMR Spectrum available [7](8--INVALID-LINK--

¹³C NMR Spectrum available [5](9--INVALID-LINK--

Mass Spectrometry (LC-MS)

Precursor Adduct [M+H]⁺:

579.164. Key fragments

observed.

[5](10--INVALID-LINK--,--

INVALID-LINK--,--INVALID-

LINK--,--INVALID-LINK--

Solubility Data
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Solvent Solubility Source(s)

Methanol Easily soluble
[4](11--INVALID-LINK--,--

INVALID-LINK--

Ethanol
91 mg/mL (Sonication

recommended)
[12](--INVALID-LINK--)

DMSO Soluble, up to 100 mg/mL
[12](13--INVALID-LINK--,--

INVALID-LINK--

Pyridine Soluble [12](14--INVALID-LINK--

Water Slightly soluble / Insoluble [4](15--INVALID-LINK--

Biological Activities and Signaling Pathways
Vitexin-2"-O-rhamnoside exhibits a range of biological activities, primarily attributed to its

antioxidant and anti-inflammatory properties. It has been shown to inhibit apoptosis, enhance

immune function, and modulate key cellular signaling pathways.[1](--INVALID-LINK--)

Anti-Apoptotic and Cytoprotective Effects
Vitexin-2"-O-rhamnoside has demonstrated significant cytoprotective effects by inhibiting

apoptosis. Studies have shown that it can alleviate oxidative stress-induced cell damage.[16](--

INVALID-LINK--) A key mechanism underlying this effect is the inhibition of caspase-3, a critical

executioner caspase in the apoptotic cascade.[1](--INVALID-LINK--)

Immunomodulatory and Anti-inflammatory Activities
The compound has been observed to enhance immune responses by promoting the secretion

of various cytokines, including Interleukin-2 (IL-2), Interleukin-6 (IL-6), and Interleukin-12 (IL-

12).[1](--INVALID-LINK--) This suggests its potential in modulating immune functions.

PI3K/Akt Signaling Pathway
A central mechanism of action for Vitexin-2"-O-rhamnoside involves the activation of the

Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway.[1](--INVALID-LINK--) This pathway is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.bdbiosciences.com/en-eu/resources/protocols/cytokine-elisa
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7194876.htm),%5B%5B13%5D(https://www.google.com/url?sa=E&q=https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGxgHsbmJqlAcRJ5445jyTvW-ob-01BKycqiv3qGNpNDdsoKrb5TGTaeXO_W5Q1D-w7XQWGmIYmZSkRG7Ir2F7SqHxaF3uUSMnM1T8CRbCwFJ6xuOxtOi6LJTLfpNLG7OCSCvnHTJEAXzMKDi6gRWKFuJ1HRU7ZAMarmNoG4B_8I7sluSJQMl1gOM9dLHc7O6OXmDRFur2rJP00rTDAxPDFTXeglWfghb077szUPZx_fjTt888Vt-2I2_hG6G2Up8CrkD1GlT7cAlqxmmWhtm2dmLkjR5a99IPNoJyTxiQWitIJcRvurMfZb6OCg5gH5vlbL-QptUY2p70ntxwY_Az_zekSKnfctTMPvHIJV4OvoyXsdg==)%5D(https://www.targetmol.com/product/Vitexin-2-O-rhamnoside),%5B%5B14%5D(https://www.google.com/url?sa=E&q=https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG08ile9RYzpKmFmBQ_BNBMy1AMitagrvAhf9OyUw3MRcWSx1rpq8JtgEQZpF7fKuZY8nc-oTnpZqvPSzpYF7kphLM55yZOGxbi9yeG4SSFgaSY0GYViuzMmV9qwhS1UcuruMIuCosfe9kSktc=)%5D(https://www.chemfaces.com/natural/Vitexin-2-O-rhamnoside-CFN90061.html
https://www.researchgate.net/profile/Filipic-Bratko/post/I-need-a-protocol-for-SOD-assay-in-human-plasma/attachment/59e22ec0b53d2fe117b5dc4a/AS%3A549386382184453%401507995328091/download/nwk-sod02_product_insert.pdf
https://www.researchgate.net/profile/Filipic-Bratko/post/I-need-a-protocol-for-SOD-assay-in-human-plasma/attachment/59e22ec0b53d2fe117b5dc4a/AS%3A549386382184453%401507995328091/download/nwk-sod02_product_insert.pdf
https://www.targetmol.com/search?keyword=product/Vitexin-2-O-rhamnoside),%2525255B%2525255B15%2525255D(https:/www.google.com/url
https://www.researchgate.net/profile/Filipic-Bratko/post/I-need-a-protocol-for-SOD-assay-in-human-plasma/attachment/59e22ec0b53d2fe117b5dc4a/AS%3A549386382184453%401507995328091/download/nwk-sod02_product_insert.pdf
https://www.targetmol.com/search?keyword=product/Vitexin-2-O-rhamnoside),%2525255B%2525255B14%2525255D(https:/www.google.com/url
https://www.bdbiosciences.com/en-eu/resources/protocols/cytokine-elisa
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7194876.htm),%5B%5B16%5D(https://www.google.com/url?sa=E&q=https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGuwJxeKooyWkOIQfAv3M_yqMQ2fORzSL1iNVUdz8NXwW01vbfdnBVRPyRlUffSGcpms_EPgvCMHnnsZ4kLyWJ0JIa0tAcwVk-SwAU4p840FJHO2hrzf_pk-dkTDoUh5BJZ7tTt3koIfscvc542CabXfAZ8mqNBjT-V5-TGxa0kUSX0MX9RBZES7RRLfpOYMIgyjvyVRZL8BPGRTBFGd3UazzVMAodf-hRg)%5D(https://www.apexbio.com/products/vitexin-2-o-rhamnoside
https://www.benchchem.com/product/b15609601?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Western_Blot_Analysis_of_PI3K_Pathway_Activation.pdf
https://www.benchchem.com/product/b15609601?utm_src=pdf-body
https://www.benchchem.com/pdf/ELISA_protocol_for_measuring_cytokines_after_12_Dehydrogingerdione_treatment.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Western_Blot_Analysis_of_PI3K_Pathway_Activation.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Western_Blot_Analysis_of_PI3K_Pathway_Activation.pdf
https://www.benchchem.com/product/b15609601?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Western_Blot_Analysis_of_PI3K_Pathway_Activation.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


crucial for cell survival, proliferation, and growth. By increasing the phosphorylation levels of

PI3K and Akt, Vitexin-2"-O-rhamnoside promotes cell survival and inhibits apoptosis.
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Caption: PI3K/Akt Signaling Pathway Activated by Vitexin-2"-O-rhamnoside.
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Experimental Protocols
This section details the methodologies for the extraction, characterization, and biological

evaluation of Vitexin-2"-O-rhamnoside.

Extraction and Isolation
A generalized protocol for the extraction and isolation of Vitexin-2"-O-rhamnoside from plant

material is as follows:

Caption: General Workflow for Extraction and Isolation.

Physicochemical Characterization
Sample Preparation: A small amount of finely powdered, dry Vitexin-2"-O-rhamnoside is

packed into a capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used. The capillary tube is placed in the

heating block.

Heating: The sample is heated at a steady and slow rate (e.g., 1-2°C per minute) near the

expected melting point.

Observation: The temperature at which the substance begins to melt (first appearance of

liquid) and the temperature at which it becomes completely liquid are recorded as the

melting range.

Sample Preparation: An excess amount of Vitexin-2"-O-rhamnoside is added to a known

volume of the desired solvent in a sealed vial.

Equilibration: The vial is agitated at a constant temperature for a sufficient period (e.g., 24-48

hours) to ensure equilibrium is reached.

Separation: The saturated solution is filtered to remove any undissolved solid.

Quantification: The concentration of Vitexin-2"-O-rhamnoside in the filtrate is determined

using a validated analytical method, such as HPLC-UV.
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Analytical Methods
Column: Ascentis-phenyl column (250 mm x 4.6 mm, 5 µm) or equivalent.[1](--INVALID-

LINK--)

Mobile Phase: A gradient of acetonitrile and water (acidified to pH 3.0 with acetic or formic

acid).

Flow Rate: 1.4 mL/min.[1](--INVALID-LINK--)

Detection: Diode Array Detector (DAD) at 340 nm.[1](--INVALID-LINK--)

Method Validation: The method should be validated for linearity, precision, accuracy, limit of

detection (LOD), and limit of quantification (LOQ) according to ICH guidelines.

Chromatography: UPLC with a C18 column.

Mobile Phase: Gradient elution with acetonitrile and water containing 0.1% formic acid.

Ionization: Electrospray Ionization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM) for quantitative analysis, targeting specific

precursor-to-product ion transitions.

Biological Assays
Caption: Western Blot Experimental Workflow.

Cell Culture and Treatment: Cells are cultured to 70-80% confluency and then treated with

various concentrations of Vitexin-2"-O-rhamnoside for a specified duration.

Cell Lysis: Cells are washed with ice-cold PBS and lysed using a suitable lysis buffer

containing protease and phosphatase inhibitors.

Protein Quantification: The total protein concentration of the lysates is determined using a

BCA protein assay.
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SDS-PAGE and Western Blotting: Equal amounts of protein are separated by SDS-PAGE

and transferred to a PVDF membrane. The membrane is blocked and then incubated with

primary antibodies against phosphorylated and total forms of PI3K and Akt.

Detection: After incubation with a horseradish peroxidase (HRP)-conjugated secondary

antibody, the protein bands are visualized using a chemiluminescence detection system.

Sample Preparation: Cell lysates are prepared from cells treated with Vitexin-2"-O-
rhamnoside and a control group.

Assay Reaction: The lysate is incubated with a colorimetric substrate for caspase-3, such as

Ac-DEVD-pNA.

Measurement: The activity of caspase-3 is determined by measuring the absorbance of the

released p-nitroaniline (pNA) at 405 nm using a microplate reader.

Sample Preparation: Cell or tissue homogenates are prepared from treated and control

groups.

Assay Principle: The assay is based on the inhibition of the reduction of a tetrazolium salt

(e.g., WST-1) by superoxide radicals generated by a xanthine oxidase system.

Measurement: The SOD activity is determined by measuring the decrease in the formation of

the colored formazan product at the appropriate wavelength (e.g., 450 nm).

Plate Coating: A 96-well plate is coated with a capture antibody specific for the cytokine of

interest (e.g., IL-2, IL-6, or IL-12).

Sample Incubation: Cell culture supernatants from treated and control cells are added to the

wells.

Detection: A biotinylated detection antibody is added, followed by an enzyme-conjugated

streptavidin.

Substrate Addition: A chromogenic substrate is added, and the color development is

measured using a microplate reader. The concentration of the cytokine is determined by

comparison to a standard curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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